US10106501, Example B
Overview
Description
A-9758 is a novel potent and selective inverse agonist of RORγt.
Scientific Research Applications
Big Data in Scientific Research : The use of big data in scientific research enables the generation and analysis of vast amounts of data in experiments, leading to significant discoveries like the Higgs boson particle (Krishnan, 2020).
Advancements in Nanoparticle Synthesis : The development of new materials, such as in the electronics industry, is driven by scientific discovery and technological advancement, showcasing the interplay between scientific research and practical applications (Cushing, Kolesnichenko, & O'Connor, 2004).
Non-Euclidean Data in Science : Various scientific fields, including social and sensor networks, are exploring data with non-Euclidean structures, employing machine learning techniques for analysis (Bronstein et al., 2016).
Ethical and Social Aspects of Research : The role of technology in society raises questions about the ethical, legal, and social implications of scientific research, particularly in controversial areas like genomics and synthetic biology (Schuurbiers & Fisher, 2009).
Effective Data Analysis and Communication : A 10-step protocol for data analysis in ecological research emphasizes the importance of organizing, evaluating, and communicating data for meaningful scientific results (Zuur & Ieno, 2016).
Data Availability in Science : The accessibility of scientific data, crucial for verification and extension of research, faces challenges due to the vast amount and complexity of data being produced (Hanson, Sugden, & Alberts, 2011).
Reproducibility in Scientific Research : The reproducibility of scientific findings, crucial for the integrity of research, is a growing concern, especially in fields like environmental health where political and social values intersect with scientific evidence (Wing, 2003).
Investment in Scientific Research : The balance between funding scientific research and its societal benefits is a critical consideration, especially given the direct implications of research for economic prosperity and quality of life (Press, 2013).
properties
Product Name |
US10106501, Example B |
|---|---|
Molecular Formula |
C25H23Cl2F3N2O3 |
Molecular Weight |
527.3652 |
IUPAC Name |
1-[2,4-dichloro-3-[[1,4-dimethyl-6-(trifluoromethyl)indol-2-yl]methyl]benzoyl]piperidine-4-carboxylic acid |
InChI |
InChI=1S/C25H23Cl2F3N2O3/c1-13-9-15(25(28,29)30)10-21-18(13)11-16(31(21)2)12-19-20(26)4-3-17(22(19)27)23(33)32-7-5-14(6-8-32)24(34)35/h3-4,9-11,14H,5-8,12H2,1-2H3,(H,34,35) |
InChI Key |
NVDKGFYFKVWJLJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC2=C1C=C(N2C)CC3=C(C=CC(=C3Cl)C(=O)N4CCC(CC4)C(=O)O)Cl)C(F)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
A-9758; A 9758; A9758 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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